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Hexamethyl diorthosilicate, known systematically as Hexamethoxydisiloxane, is an
organosilicon compound with the molecular formula CeH1807Siz2.[1][2] Structurally, it is
classified as a sorosilicate, characterized by a pair of silicon tetrahedra linked by a shared
oxygen atom, forming an [Si=07]®~ core functionalized with methyl groups.[3] This seemingly
simple molecule represents a significant milestone in the history of chemistry, bridging the gap
between early inorganic silicate chemistry and the burgeoning field of organometallic
compounds. Today, it is recognized as a versatile silylating agent, a crucial precursor in
materials science for surface modification, and a building block in advanced applications like
biomimetic sol-gel chemistry and semiconductor manufacturing.[1]

This guide provides a comprehensive exploration of the historical context surrounding the
discovery of Hexamethyl diorthosilicate. It eschews a simple chronological listing of facts in
favor of a narrative that delves into the scientific reasoning and experimental causality of the
19th century. By understanding the foundational discoveries in organosilicon chemistry, we can
more fully appreciate the ingenuity behind the first synthesis of this compound and its
subsequent evolution into a staple of the modern chemical laboratory.
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Part 1: The Genesis of Organosilicon Chemistry

The story of Hexamethyl diorthosilicate does not begin in a vacuum. It is deeply rooted in the
broader history of silicon chemistry, which for centuries was confined to the study of inorganic
materials like glass and minerals.[4][5] Silicates are the most abundant minerals on Earth,
forming the basis of more than 90% of the Earth's crust.[3] The fundamental unit of all silicates
is the silicon-oxygen tetrahedron (SiOa4)4~, a stable structure that can polymerize by sharing
oxygen atoms to form chains, rings, and complex three-dimensional networks.[3][6]

The pivotal shift occurred in the mid-19th century, when chemists began to explore the
possibility of creating compounds with direct, stable bonds between silicon and carbon. This
pursuit led to the birth of organosilicon chemistry. The landmark achievement came in 1863
when French chemists Charles Friedel and James Crafts successfully synthesized
tetraethylsilane (Si(Cz2Hs)4) by reacting silicon tetrachloride with diethylzinc.[7][8] This
experiment was revolutionary because it demonstrated that silicon, like carbon, could form
stable covalent bonds with organic alkyl groups, opening an entirely new frontier in chemical
synthesis.[8][9] In the same year, they also described "polysilicic acid ethers," early precursors
to the compounds we now know as silicones.[10] This foundational work was later expanded
upon significantly by English chemist Frederic S. Kipping in the early 20th century, who
synthesized a vast array of organosilicon compounds and coined the term "silicone" in 1904.
[10][11]

Part 2: The Synthesis and Discovery of Hexamethyl
Diorthosilicate

Building on their pioneering work, Friedel and Crafts were the first to report a synthesis of
Hexamethyl diorthosilicate in 1866.[1] This discovery marked a critical step in understanding
the reactivity of silicon halides and their potential for creating more complex organosilicon
structures.

The Foundational Synthesis: A Friedel-Crafts Approach

The historical synthesis relied on the reaction of tetrachlorosilane (SiCls) with methanol. This
method, a classic example of 19th-century synthetic chemistry, remains a reference point in
academic literature.[1]
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Causality and Mechanistic Insights: The choice of reactants was logical. Tetrachlorosilane
provided a highly reactive silicon center, and methanol served as the source of the methoxy
groups. The reaction proceeds via a nucleophilic substitution mechanism, where the oxygen
atom of methanol attacks the electrophilic silicon atom, displacing a chloride ion. This process
is repeated until all chlorine atoms are substituted. The formation of the Si-O-Si bridge of the
diorthosilicate occurs through a subsequent condensation reaction. This process typically
required the presence of a catalytic acid or a Lewis acid to facilitate the substitution.[1]
However, this historical method presented significant challenges. The reaction is difficult to
control, often leading to a mixture of products, including polymerization and over-condensation.
Furthermore, the reaction generates corrosive hydrogen chloride (HCI) gas as a byproduct,
which required careful handling and removal.[1]

Starting Materials

Tetrachlorosilane (SiCl4) Methanol (CH30OH)

Reaction Conditiagns

Friedel-Crafts Conditions
(Acid/Lewis Acid Catalyst)

Products
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Hexamethyl Diorthosilicate
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Caption: Workflow of the historical synthesis of Hexamethyl Diorthosilicate.

Evolution to Modern Synthesis

While historically significant, the Friedel-Crafts method has been largely superseded in
industrial applications by more controlled and efficient processes. The most common modern
method involves the controlled hydrolysis of trimethylchlorosilane (MesSiCl).[1]
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Causality and Mechanistic Insights: This modern approach offers superior control over the final
product, resulting in higher purity (typically above 97%).[1] The reaction is carefully managed
by the slow addition of water to trimethylchlorosilane in an inert atmosphere to prevent
unwanted side reactions from atmospheric moisture. The key innovation in this process is the
use of an anion exchange resin as a catalyst.[1] The resin facilitates both the initial hydrolysis
of the chlorosilane to a silanol and the subsequent condensation of two silanol molecules to
form the desired disiloxane bridge, all under milder conditions than the historical method. This
pathway minimizes polymerization and avoids the generation of large quantities of corrosive
HCI.
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Caption: Workflow of the modern synthesis of Hexamethyl Diorthosilicate.

Comparative Summary of Synthesis Methods
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The evolution from the 19th-century approach to modern industrial methods highlights the drive

for purity, safety, and control in chemical manufacturing.

Historical Method (Friedel

Feature
& Crafts, 1866)

Modern Industrial Method

Tetrachlorosilane (SiCla),

Starting Materials
Methanol

Trimethylchlorosilane
(MesSicCl), Water

Friedel-Crafts catalyst (e.qg.,

Anion exchange resin,

Catalyst/Conditions ) ] - controlled addition, inert

Lewis acid), harsh conditions

atmosphere

Foundational, historically High purity (>97%), controlled
Advantages o } ) ]

significant reaction, high yield

Difficult to control - ) ]

_ o Sensitive to moisture, requires
Disadvantages polymerization, generates _
_ inert atmosphere

corrosive HCI

[1]

Part 3: Physicochemical Properties and

Applications

Hexamethyl diorthosilicate is a colorless, clear liquid that is sensitive to moisture.[1] Its

physical and chemical properties are a direct consequence of its molecular structure and are

tabulated below.
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Property Value

Molecular Formula CeH1807Si2[1]

Molecular Weight 258.37 g/mol [1][2]

CAS Number 4371-91-9[1][2]

Appearance Colorless to almost colorless clear liquid[1]

N . 73 °C at 3 mmHg[1][12] / 157 °C at 760
Boiling Point

mmHg[13]
Density ~1.13 g/cm3[1][12]
Refractive Index 1.38[1][13]
Flash Point 41 °C[1]

The reactivity of Hexamethyl diorthosilicate is dominated by the Si-O-C and Si-O-Si bonds. It
readily undergoes hydrolysis and condensation, which makes it an excellent precursor for the
formation of siloxane networks (Si-O-Si). This property is the cornerstone of its application in
sol-gel chemistry, where it is used to create silica-based materials under mild, biomimetic
conditions.[1] Its primary applications include:

 Silylating Agent: It reacts with hydroxyl groups to form protective silyl ethers.[1]

o Materials Science: Used for surface modification to enhance hydrophobicity and durability of
coatings.[1][12]

 Silicone Production: Serves as a precursor for producing high-quality silicone polymers.[14]

e Electronics and Semiconductors: Employed as a solvent, surface treatment agent, and in the
manufacturing of encapsulants and conformal coatings to protect electronic components.[1]
[14]

o Adhesives and Sealants: Used as a primer and component to improve adhesion and
bonding properties.[12][14]

Conclusion
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The journey of Hexamethyl diorthosilicate from a 19th-century laboratory curiosity to a 21st-
century industrial chemical is a testament to the progress of organosilicon chemistry. Its
discovery by Friedel and Crafts was not an isolated event but a logical extension of their
pioneering work that established the stability of the silicon-carbon bond. The subsequent
refinement of its synthesis reflects a mature understanding of reaction mechanisms and the
demand for high-purity materials in advanced technologies. Today, Hexamethyl
diorthosilicate stands as a vital molecular building block, underpinning innovations in fields
ranging from materials science to electronics, demonstrating the enduring legacy of
fundamental chemical discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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